N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-4-fluorobenzamide
• InChI: InChI=1S/C18H18FN5O2/c1-4-14-11(3)20-18(22-17(14)26)24-15(9-10(2)23-24)21-16(25)12-5-7-13(19)8-6-12/h5-9H,4H2,1-3H3,(H,21,25)(H,20,22,26)
• InChI Key: TZBHZQIOVNWDKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H18FN5O2
• Molecular Weight: 355.4 g/mol

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H18FN5O2 and its molecular weight is 355.373. The purity is usually 95%.
BenchChem offers high-quality N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular Potential

• Compounds similar to "N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide" have been evaluated for their antitubercular activity. A study by Trivedi et al. (2010) synthesized a library of 30 dihydropyrimidines and found two compounds, including a variant with a fluorobenzamide group, showing significant in vitro activity against Mycobacterium tuberculosis, more potent than isoniazid (Trivedi et al., 2010).

Antimicrobial and Anticancer Activity

• Novel pyrazole derivatives, including structures resembling "N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzamide", have been synthesized and shown promising results as potential antimicrobial and anticancer agents. Hafez et al. (2016) reported that some of these compounds exhibited higher anticancer activity than the reference drug doxorubicin, and most displayed significant antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Antiviral Applications

• Research on pyrazolo[3,4-d]pyrimidines, a class related to the compound of interest, has revealed their potential in antiviral applications. A study by Tantawy et al. (2012) synthesized a series of pyrazole derivatives and found strong in vitro antiviral activity against herpes simplex virus type-1 (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

Radiolabeled Derivatives for Tumor Imaging

• Fluorine-18 labeled pyrazolo[1,5-a]pyrimidine derivatives, structurally related to the compound , have been synthesized and evaluated for their potential in tumor imaging using positron emission tomography. A study by Xu et al. (2012) showed that these compounds, particularly [18F]3 and [18F]4, had significant uptake in tumors in vivo, indicating their potential as imaging agents (Xu et al., 2012).